Cas no 2229078-66-2 (4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutanal)

4-3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutanal is a pyridine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a methoxy and methoxymethyl substituent on the pyridine ring, enhancing its reactivity and versatility as an intermediate. The aldehyde functional group allows for further derivatization, making it valuable in constructing complex molecular frameworks. The compound’s stability under standard conditions and well-defined purity profile ensure consistent performance in synthetic workflows. Its unique substitution pattern may offer selectivity advantages in catalytic or coupling reactions. Suitable for research and industrial use, this compound is characterized by rigorous quality control to meet technical specifications.
4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutanal structure
2229078-66-2 structure
Product Name:4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutanal
CAS No:2229078-66-2
MF:C13H19NO3
MW:237.294863939285
CID:5866091
PubChem ID:165777250
Update Time:2025-06-03

4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutanal Chemical and Physical Properties

Names and Identifiers

    • 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutanal
    • 4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]butanal
    • EN300-1812642
    • 2229078-66-2
    • Inchi: 1S/C13H19NO3/c1-10-13(17-3)12(6-4-5-7-15)11(8-14-10)9-16-2/h7-8H,4-6,9H2,1-3H3
    • InChI Key: RRGQKQGKTPHCMV-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C)=NC=C(COC)C=1CCCC=O

Computed Properties

  • Exact Mass: 237.13649347g/mol
  • Monoisotopic Mass: 237.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 48.4Ų

4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutanal Pricemore >>

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Additional information on 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutanal

4-3-Methoxy-5-(Methoxymethyl)-2-Methylpyridin-4-Ylbutanal: A Comprehensive Overview

The compound with CAS No 2229078-66-2, known as 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutanal, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and biological activities. The structure of this molecule features a pyridine ring substituted with methoxy, methoxymethyl, and methyl groups, along with an aldehyde functional group at the butyl position.

4-3-Methoxy is a key substituent in this molecule, contributing to its electronic properties and reactivity. The presence of methoxymethyl groups further enhances the molecule's stability and solubility, making it suitable for various synthetic processes. Recent studies have highlighted the importance of such substituted pyridines in drug design, particularly in the development of anti-inflammatory and antitumor agents.

The butanal moiety at the 4-position of the pyridine ring plays a crucial role in determining the compound's reactivity and functionality. This aldehyde group can undergo various condensation reactions, making it a valuable intermediate in organic synthesis. Researchers have explored its use in synthesizing bioactive compounds, including those with potential anticancer properties.

In terms of synthesis, 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutanal can be prepared through a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. The optimization of these reaction conditions has been a focus of recent studies, aiming to improve yield and purity while minimizing environmental impact.

The application of this compound extends beyond pharmaceuticals. Its unique structure makes it a promising candidate for use in agrochemicals, particularly as a precursor for herbicides and insecticides. Recent advancements in green chemistry have also led to the exploration of this compound in sustainable chemical processes.

From an analytical standpoint, the characterization of 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutanal has been enhanced by modern spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into the molecule's structure and dynamics, aiding in its further development and application.

In conclusion, CAS No 2229078-66-2 represents a versatile compound with wide-ranging applications across multiple industries. Its unique structure and functional groups make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new potentials for this compound, its role in advancing chemical science is expected to grow significantly.

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